Cas no 1806944-74-0 (Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806944-74-0
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4807572
• Update Time: 2025-06-28

Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)4-7-10(11(13)14)6(5-15)3-8(12)16-7/h3,11H,2,4-5,15H2,1H3
• InChI Key： APFBZPQWBCBEAI-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C(F)F)C(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate

Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806944-74-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1806944-74-0, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with various functional groups, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents.

The structural composition of Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate makes it a valuable building block for medicinal chemists. The presence of an aminomethyl group at the 4-position and a chloro substituent at the 6-position, along with a difluoromethyl group at the 3-position, provides multiple sites for further functionalization. This flexibility is crucial for designing molecules with tailored pharmacological properties.

In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. Pyridines are known to exhibit properties such as kinase inhibition, antiviral, and anti-inflammatory effects. The compound Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate leverages these properties, making it a cornerstone in the synthesis of drugs targeting various diseases.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate, researchers can fine-tune its binding affinity to specific kinases, thereby developing potent and selective inhibitors.

The difluoromethyl group is particularly noteworthy as it is often incorporated into drug molecules to enhance metabolic stability and bioavailability. This group can also influence the electronic properties of the molecule, affecting its interactions with biological targets. The combination of these features makes Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate an indispensable tool in medicinal chemistry.

Recent studies have highlighted the compound's role in the synthesis of antiviral agents. The ability to modify the pyridine core allows for the creation of molecules that can interfere with viral replication mechanisms. For instance, researchers have explored derivatives of this compound as potential inhibitors of viral proteases and polymerases. The< strong> aminomethyl group provides a handle for further derivatization, enabling the creation of peptidomimetics that mimic natural substrates but inhibit viral enzymes more effectively.

The pharmaceutical industry has also shown interest in using Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate as a starting material for anti-inflammatory drugs. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and receptors. By designing molecules that modulate these pathways, it is possible to develop drugs that exhibit potent anti-inflammatory effects without significant side effects.

The synthesis of Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of a pyridine derivative followed by sequential functionalization at different positions. Each step requires careful optimization to ensure high yield and purity.

In conclusion, Ethyl 4-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806944-74-0) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is only set to grow.